Cas no 1261580-84-0 (2-Chloro-3-iodobenzonitrile)

• Product Name: 2-Chloro-3-iodobenzonitrile
• CAS No: 1261580-84-0
• MF: C₇H₃ClIN
• MW: 263.462892770767
• CID: 4969624
• Update Time: 2023-08-24

2-Chloro-3-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-iodobenzonitrile
• 2-Chloro-3-iodobenzonitrile

• Inchi： 1S/C7H3ClIN/c8-7-5(4-10)2-1-3-6(7)9/h1-3H
• InChI Key： NKWBJVRHDKPBRC-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C#N)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8